Cas no 2229033-49-0 (2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine
• CAS No: 2229033-49-0
• MF: C₈H₁₀F₂N₂S
• MW: 204.240207195282
• CID: 5946215
• PubChem ID: 165696363
• Update Time: 2025-05-25

2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine
• [2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine
• EN300-1969811
• 2229033-49-0

• Inchi： 1S/C8H10F2N2S/c1-5-6(13-4-12-5)7(3-11)2-8(7,9)10/h4H,2-3,11H2,1H3
• InChI Key： SPLPWXMVJXRFCT-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 204.05327583g/mol
• Monoisotopic Mass: 204.05327583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine

Compound 2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No: 2229033-49-0)

The compound 2,2-difluoro-1-(4-methyl-1,3-thiazol-5-yl)cyclopropylmethanamine with CAS number 2229033-49-0 is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which incorporates a cyclopropyl ring substituted with a thiazole moiety and two fluorine atoms. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cyclopropylmethanamine derivatives, such as 2,2-difluoro derivatives, through innovative methodologies. These methods often involve the use of transition metal catalysts and advanced coupling reactions, which have significantly improved the yield and purity of such compounds. The integration of fluorine atoms into the structure has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for drug development.

The thiazole ring in 1-(4-methylthiazolyl)cyclopropylmethanamine plays a crucial role in determining the compound's reactivity and selectivity. Thiazole derivatives are known for their ability to act as ligands in metal complexes, which has led to their exploration in catalytic applications. Recent studies have demonstrated that the substitution pattern on the thiazole ring can significantly influence its electronic properties, thereby affecting its interaction with other molecules.

In terms of biological activity, cyclopropylmethanamine derivatives have exhibited promising results in preclinical models. For instance, research has shown that fluorinated cyclopropyl compounds possess potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. The introduction of fluorine atoms not only enhances the compound's lipophilicity but also improves its ability to cross biological membranes, which is essential for drug delivery.

The synthesis of cyclopropylmethanamine derivatives has also been optimized to address environmental concerns. Green chemistry principles have been incorporated into the production process, reducing waste and minimizing the use of hazardous reagents. This shift towards sustainable synthesis methods aligns with global efforts to promote eco-friendly chemical practices.

Furthermore, the structural versatility of cyclopropylmethanamine derivatives has opened new avenues for their application in materials science. Researchers have explored their potential as building blocks for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength.

In conclusion, compound 2,2-difluoro-1-(4-methylthiazolyl)cyclopropylmethanamine (CAS No: 2229033-49-0) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing scientific research and innovation.